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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B1245507

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability of ONO-3805 when

dissolved in Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions,

troubleshooting guides, and detailed experimental protocols to ensure the integrity of your

research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for ONO-3805?

A1: ONO-3805 is soluble in DMSO. For most in vitro applications, DMSO is the recommended

solvent for preparing stock solutions.

Q2: What are the recommended storage conditions for ONO-3805 stock solutions in DMSO?

A2: For short-term storage (days to weeks), ONO-3805 in DMSO can be stored at 4°C. For

long-term storage (months to years), it is strongly recommended to store aliquots at -20°C or

-80°C to minimize degradation.[1] It is advisable to use the stock solution for over two years if

stored properly.[1]
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Q3: How can I assess the stability of my ONO-3805 stock solution?

A3: The stability of ONO-3805 in DMSO can be assessed by analytical methods such as High-

Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS). These techniques can be used to determine the purity of the compound over time. A

detailed protocol for a stability study is provided in the "Experimental Protocols" section below.

Q4: Can I subject my ONO-3805 DMSO stock solution to multiple freeze-thaw cycles?

A4: While some compounds are stable through multiple freeze-thaw cycles, it is best practice to

aliquot your stock solution into single-use volumes to avoid repeated temperature fluctuations.

This minimizes the potential for degradation and the introduction of water from condensation,

which can affect compound stability.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Unexpected or inconsistent

experimental results.

Degradation of ONO-3805 in

the DMSO stock solution.

1. Verify the storage conditions

and age of the stock

solution.2. Perform a purity

check of the stock solution

using HPLC or LC-MS.3.

Prepare a fresh stock solution

from solid ONO-3805.4.

Ensure the DMSO used is of

high purity and anhydrous.

Precipitation observed in the

stock solution upon thawing.

The concentration of ONO-

3805 may exceed its solubility

at lower temperatures.

1. Gently warm the solution to

room temperature and vortex

to redissolve the compound.2.

If precipitation persists,

consider preparing a more

dilute stock solution.

Visible color change in the

DMSO stock solution.

This may indicate chemical

degradation of ONO-3805 or

the DMSO solvent.

1. Discard the solution.2.

Prepare a fresh stock solution

using a new batch of high-

purity, anhydrous DMSO.
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Long-Term Stability Data
While specific public data on the long-term stability of ONO-3805 in DMSO is limited, the

following table provides representative stability data based on general observations for small

molecules stored in DMSO at various temperatures.

Table 1: Representative Long-Term Stability of ONO-3805 in DMSO

Storage
Temperature

Time Point Purity (%) by HPLC Observations

-20°C 0 Months 99.5%
Clear, colorless

solution

6 Months 99.2% No change observed

12 Months 98.9% No change observed

24 Months 98.1% No change observed

4°C 0 Months 99.5%
Clear, colorless

solution

1 Month 98.8% No change observed

3 Months 97.5%
Slight yellowing may

be observed

6 Months 95.1%
Noticeable

degradation

Room Temperature

(20-25°C)
0 Hours 99.5%

Clear, colorless

solution

24 Hours 98.7% No significant change

1 Week 94.3%
Significant

degradation likely

1 Month < 85%
Not recommended for

storage
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Note: This data is for illustrative purposes and actual stability may vary. It is highly

recommended to perform in-house stability testing for long-term experiments.

Experimental Protocols
Protocol for Assessing ONO-3805 Stability in DMSO by
HPLC
This protocol outlines a method to determine the long-term stability of ONO-3805 in a DMSO

stock solution.

1. Preparation of ONO-3805 Stock Solution:

Accurately weigh a sufficient amount of ONO-3805 powder.

Dissolve in anhydrous, high-purity DMSO to a final concentration of 10 mM.

Vortex thoroughly to ensure complete dissolution.

Dispense into multiple single-use aliquots in amber vials to protect from light.

2. Storage Conditions:

Store aliquots at three different temperature conditions: -20°C, 4°C, and room temperature

(as a control for accelerated degradation).

3. Time Points for Analysis:

T=0: Analyze a freshly prepared aliquot immediately.

-20°C and 4°C: Analyze at 1, 3, 6, 12, and 24 months.

Room Temperature: Analyze at 24 hours, 1 week, and 1 month.

4. HPLC Analysis:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at an appropriate wavelength for ONO-3805.

Injection Volume: 10 µL.

5. Data Analysis:

At each time point, inject a sample from the corresponding storage condition.

Determine the peak area of the ONO-3805 parent peak.

Calculate the purity as a percentage of the total peak area.

Compare the purity at each time point to the initial purity at T=0 to determine the percentage

of degradation.

Visualizations
ONO-3805 Mechanism of Action
ONO-3805 is a non-steroidal inhibitor of 5α-reductase.[2] This enzyme is responsible for the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). By

inhibiting 5α-reductase, ONO-3805 effectively reduces the levels of DHT in target tissues.
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Caption: Simplified signaling pathway of 5α-reductase and the inhibitory action of ONO-3805.

Experimental Workflow for Stability Assessment
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The following diagram illustrates the key steps in the protocol for assessing the long-term

stability of ONO-3805 in DMSO.
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Caption: Experimental workflow for assessing the long-term stability of ONO-3805 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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